molecular formula C28H23ClNP B8726352 Triphenyl(2-quinolinylmethyl)phosphonium chloride CAS No. 99651-30-6

Triphenyl(2-quinolinylmethyl)phosphonium chloride

Cat. No. B8726352
CAS RN: 99651-30-6
M. Wt: 439.9 g/mol
InChI Key: BRHOKTBAFIQRFX-UHFFFAOYSA-M
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Description

Triphenyl(2-quinolinylmethyl)phosphonium chloride is a useful research compound. Its molecular formula is C28H23ClNP and its molecular weight is 439.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Triphenyl(2-quinolinylmethyl)phosphonium chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Triphenyl(2-quinolinylmethyl)phosphonium chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

99651-30-6

Product Name

Triphenyl(2-quinolinylmethyl)phosphonium chloride

Molecular Formula

C28H23ClNP

Molecular Weight

439.9 g/mol

IUPAC Name

triphenyl(quinolin-2-ylmethyl)phosphanium;chloride

InChI

InChI=1S/C28H23NP.ClH/c1-4-13-25(14-5-1)30(26-15-6-2-7-16-26,27-17-8-3-9-18-27)22-24-21-20-23-12-10-11-19-28(23)29-24;/h1-21H,22H2;1H/q+1;/p-1

InChI Key

BRHOKTBAFIQRFX-UHFFFAOYSA-M

Canonical SMILES

C1=CC=C(C=C1)[P+](CC2=NC3=CC=CC=C3C=C2)(C4=CC=CC=C4)C5=CC=CC=C5.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloromethyl-quinoline (2.9 g, 20 mmol) in acetonitrile (32 mL) is added triphenylphosphine (4.49 g, 17 mmol). The resulting mixture is warmed to 60° C. and stirred at this temperature for 15 h. This mixture is cooled, diluted with ether, then filtered. The solid is washed with ether, then dried under high vacuum to give the title compound as a solid. 1H NMR (300 MHz, CDCl3) δ 8.20 (d, 1H), 8.06 (d, 1H), 7.95 (m, 6H), 7.42–7.8 (m, 13H), 6.10 (d, 2H).
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
4.49 g
Type
reactant
Reaction Step One
Quantity
32 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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